![molecular formula C11H20O2 B2796862 [3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol CAS No. 2287267-48-3](/img/structure/B2796862.png)
[3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol, also known as MBP, is a synthetic compound that has shown potential in various scientific research applications.
Mechanism of Action
[3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol acts as a selective agonist for the mu-opioid receptor and has been shown to activate the G protein-coupled receptor pathway. This activation leads to the inhibition of adenylyl cyclase and the subsequent decrease in cyclic AMP levels. This compound also activates the mitogen-activated protein kinase pathway, which is involved in the regulation of cellular growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to produce analgesic effects in animal models of acute and chronic pain. It has also been found to reduce inflammation and inhibit tumor growth. In addition, this compound has been shown to improve cognitive function and protect against neuronal damage.
Advantages and Limitations for Lab Experiments
One advantage of [3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol is its selectivity for the mu-opioid receptor, which reduces the risk of opioid-related side effects. However, its potency is lower than that of other opioid agonists, which may limit its effectiveness in some applications. Additionally, this compound has a short half-life, which may require frequent dosing in animal studies.
Future Directions
Future research on [3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol could focus on its potential as a treatment for neuropathic pain and neurodegenerative diseases. It could also be studied in combination with other drugs to enhance its effectiveness. Additionally, the development of more potent and long-lasting analogs of this compound could improve its therapeutic potential.
Synthesis Methods
The synthesis of [3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol involves the reaction of 1-bicyclo[1.1.1]pentan-3-one with 4-methoxybutylmagnesium bromide, followed by reduction with lithium aluminum hydride. The final product is obtained after purification using column chromatography.
Scientific Research Applications
[3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol has been studied for its potential as an analgesic, anti-inflammatory, and anti-tumor agent. It has also shown promise in the treatment of neuropathic pain and as a neuroprotective agent.
properties
IUPAC Name |
[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O2/c1-13-5-3-2-4-10-6-11(7-10,8-10)9-12/h12H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNQXUMYGZGQBDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCCC12CC(C1)(C2)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.